Cas no 1568162-61-7 (3-(1R)-2-azido-1-hydroxyethylbenzonitrile)

• Product Name: 3-(1R)-2-azido-1-hydroxyethylbenzonitrile
• CAS No: 1568162-61-7
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 6262510
• PubChem ID: 83093148
• Update Time: 2025-07-19

3-(1R)-2-azido-1-hydroxyethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-2-azido-1-hydroxyethylbenzonitrile
• EN300-1147081
• 1568162-61-7
• 3-[(1R)-2-azido-1-hydroxyethyl]benzonitrile
• AKOS021414494

• Inchi： 1S/C9H8N4O/c10-5-7-2-1-3-8(4-7)9(14)6-12-13-11/h1-4,9,14H,6H2/t9-/m0/s1
• InChI Key： REUKRJDFTVQPQA-VIFPVBQESA-N
• SMILES： O[C@@H](CN=[N+]=[N-])C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(1R)-2-azido-1-hydroxyethylbenzonitrile

Comprehensive Overview of 3-(1R)-2-azido-1-hydroxyethylbenzonitrile (CAS No. 1568162-61-7)

3-(1R)-2-azido-1-hydroxyethylbenzonitrile (CAS No. 1568162-61-7) is a chiral nitrile derivative with significant potential in pharmaceutical and organic synthesis. This compound, characterized by its azido and hydroxyethyl functional groups, has garnered attention for its role in click chemistry applications and as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugation strategies.

The structural uniqueness of 3-(1R)-2-azido-1-hydroxyethylbenzonitrile lies in its stereocenter at the 1-hydroxyethyl position, which enables enantioselective reactions. This feature aligns with the growing demand for chiral intermediates in asymmetric synthesis, a hot topic in modern organic chemistry. Recent studies highlight its compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), a cornerstone of click chemistry, making it valuable for proteomics and chemical biology research.

From an industrial perspective, CAS No. 1568162-61-7 is often discussed alongside green chemistry principles. Its synthetic routes are being optimized to reduce waste and improve atom economy—a priority for sustainable manufacturing. Analytical techniques like HPLC and NMR are critical for quality control, ensuring high enantiomeric purity (>99% ee) for pharmaceutical-grade applications. These aspects resonate with the current focus on ESG (Environmental, Social, and Governance) compliance in chemical production.

In the context of AI-driven drug design, this compound’s molecular properties are being cataloged in cheminformatics databases. Computational models predict its reactivity in enzymatic systems, addressing frequent search queries about structure-activity relationships (SAR). Such data supports virtual screening campaigns for kinase inhibitors or GPCR-targeted therapies, areas dominating recent PubMed publications.

Safety profiles of 3-(1R)-2-azido-1-hydroxyethylbenzonitrile are rigorously documented, with SDS emphasizing proper handling under fume hoods. While not classified as hazardous under standard protocols, its azide group necessitates precautions against exothermic decomposition—a detail often queried in laboratory safety forums. Storage recommendations typically suggest inert atmospheres and temperatures below -20°C for long-term stability.

The commercial availability of CAS No. 1568162-61-7 through specialty chemical suppliers reflects its niche yet expanding market. Pricing trends correlate with demand from contract research organizations (CROs) and academic labs working on covalent drug discovery. Patent landscapes reveal its use in biodegradable linkers for antibody-drug conjugates (ADCs), a sector projected to grow at 15% CAGR through 2030.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for catalytic systems, leveraging the nitrile moiety’s coordination potential. This interdisciplinary angle connects to trending searches on nanomaterials and heterogeneous catalysis. Furthermore, its metabolic stability in in vitro assays positions it as a candidate for radiopharmaceutical labeling, another high-growth area in precision medicine.

For synthetic chemists, troubleshooting guides often address the compound’s sensitivity to pH variations during purification. Best practices recommend silica gel chromatography with ethyl acetate/hexane gradients—a methodology frequently cited in protocol-sharing platforms like SynArchive. These practical insights enhance the compound’s accessibility to early-career researchers.

In summary, 3-(1R)-2-azido-1-hydroxyethylbenzonitrile exemplifies the convergence of medicinal chemistry and materials science. Its dual functionality as a click chemistry reagent and chiral synthon ensures sustained relevance across multiple R&D sectors, backed by peer-reviewed studies and industrial adoption. Future directions may explore its role in DNA-encoded libraries or photopharmacology, aligning with investor interest in next-generation therapeutics.